Cas no 138608-19-2 (2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:?))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:?)
• CAS No: 138608-19-2
• MF: C₂₂H₁₈As₂N₄NaO₁₄S₂
• MW: 799.359694957733
• CID: 136861
• PubChem ID: 137147605
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:?)
• Arsenazo III
• 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt...
• ARSENAZO III SODIUM
• (3Z,6E)-3,6-bis[(2-arsonophenyl)hydrazinylidene]-4,5-dioxonaphthalene-2,7-disulfonic acid;sodium
• 138608-19-2
• Arsenazo III disodium salt

• Inchi： 1S/C22H18As2N4O14S2.Na/c29-21-18-11(9-16(43(37,38)39)19(21)27-25-14-7-3-1-5-12(14)23(31,32)33)10-17(44(40,41)42)20(22(18)30)28-26-15-8-4-2-6-13(15)24(34,35)36;/h1-10,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42);/b27-25+,28-26+;
• InChI Key： VNQJUAYGHTVGRJ-GKSBCSGRSA-N
• SMILES： [As](C1C=CC=CC=1/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC=CC=1[As](=O)(O)O)O)O)(=O)(O)O.[Na]

Computed Properties

• Exact Mass: 775.86934
• Monoisotopic Mass: 798.859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 324A^2

Experimental Properties

• PSA: 313.7

2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(2-arsonophenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:?) Security Information

• Hazard Category Code： 20/21/22-40-50/53-23/25
• Safety Instruction： 22-36-61-60-45-28-20/21
• Hazardous Material Identification：